4-acetyl-2-methoxyphenyl 8-allyl-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: (4-acetyl-2-methoxyphenyl) 2-oxo-8-prop-2-enylchromene-3-carboxylate
• InChI: InChI=1S/C22H18O6/c1-4-6-14-7-5-8-16-11-17(22(25)28-20(14)16)21(24)27-18-10-9-15(13(2)23)12-19(18)26-3/h4-5,7-12H,1,6H2,2-3H3
• InChI Key: BLFWEYWDLPSNTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OC(=O)C2=CC3=C(C(=CC=C3)CC=C)OC2=O)OC
• Molecular Formula: C22H18O6
• Molecular Weight: 378.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a fused ring system. The chromene group, in particular, would introduce a degree of rigidity into the molecule, while the allyl and methoxy groups could provide sites for further chemical modification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate group could enhance its solubility in polar solvents, while the nonpolar allyl and methoxy groups could enhance its solubility in nonpolar solvents.

Scientific Research Applications

Antimicrobial and Antifungal Properties

• 4-acetyl-2-methoxyphenyl 8-allyl-2-oxo-2H-chromene-3-carboxylate (let’s call it “AMPC” for brevity) has demonstrated potent antimicrobial and antifungal activity. Researchers have explored its effectiveness against various pathogens, including bacteria and fungi. .

Anti-Inflammatory Effects

• AMPC possesses anti-inflammatory properties. It may modulate inflammatory pathways, making it a candidate for managing inflammatory conditions. .

Antioxidant Activity

• The compound exhibits antioxidant effects, which are crucial for combating oxidative stress and preventing cellular damage. .

Analgesic Properties

• AMPC may have analgesic (pain-relieving) properties. .

Anticancer Potential

• Preliminary studies suggest that AMPC might inhibit cancer cell growth. Researchers have investigated its impact on various cancer types, including breast, lung, and colon cancers. .

Starting Material for Drug Synthesis

• The simple structure of AMPC, with its hydroxyl, allylic, and aromatic groups, makes it an attractive starting point for designing novel drugs. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated for medicinal applications, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The future research directions for this compound could be quite broad, given its complex structure and the potential for chemical modification. It could be of interest in fields such as medicinal chemistry, where it could be investigated for potential therapeutic properties, or materials science, where it could be explored for potential uses in the development of new materials.